Methylprednisolone suleptanate synthesis and purification
Methylprednisolone suleptanate synthesis and purification
An In-Depth Technical Guide to the Synthesis and Purification of Methylprednisolone Suleptanate
Authored by: Gemini, Senior Application Scientist
Abstract
Methylprednisolone suleptanate (C₃₃H₄₈NNaO₁₀S) is a synthetic glucocorticoid and a C21 ester prodrug of methylprednisolone.[1] Developed to provide enhanced water solubility compared to its predecessors like methylprednisolone acetate, it is suitable for intravenous administration, particularly in the treatment of asthma and other inflammatory conditions.[1][2][3] This guide provides a comprehensive overview of the chemical synthesis and purification of methylprednisolone suleptanate, intended for researchers and professionals in drug development. We will explore the mechanistic rationale behind the synthetic strategy, detail step-by-step protocols, and discuss robust purification methodologies designed to yield a high-purity active pharmaceutical ingredient (API).
Strategic Overview: The Rationale for Synthesis
The synthesis of methylprednisolone suleptanate is fundamentally an esterification reaction at the C21 hydroxyl group of methylprednisolone. The choice of the suleptanate side chain—specifically, 21-(8-(methyl-(2-sulfoethyl)amino)-1,8-dioxooctanoate)—is critical.[1] This moiety imparts high water solubility to the otherwise sparingly soluble methylprednisolone core, while ensuring that the molecule remains chemically stable until it is hydrolyzed in vivo to release the active methylprednisolone drug.
The synthetic approach is a convergent one, involving two primary stages:
-
Synthesis of the Activated Side Chain: Preparation of the key intermediate, 8-oxo-8-[N-(2-sulfoethyl)-N-methylamino]octanoic acid, from commercially available starting materials.[4]
-
Esterification: The coupling of this activated side chain with the C21-hydroxyl group of methylprednisolone.
This strategy allows for the independent preparation and purification of the side chain before its conjugation to the high-value steroid core, maximizing overall yield and simplifying the final purification.
Table 1: Physicochemical Properties of Methylprednisolone Suleptanate
| Property | Value | Source |
| IUPAC Name | sodium 2-[[8-[2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-8-oxooctanoyl]-methylamino]ethanesulfonate | [5] |
| Molecular Formula | C₃₃H₄₈NNaO₁₀S | [3][5] |
| Molecular Weight | 673.79 g/mol | [3] |
| CAS Number | 90350-40-6 | [3][5] |
| Appearance | White, or nearly white, odorless hygroscopic, amorphous solid | [6] |
| Solubility | Very soluble in water and alcohol | [6][7] |
Synthesis of Methylprednisolone Suleptanate
The synthesis is a well-documented multi-step process. The following sections detail the preparation of the key intermediate and the final coupling reaction.
Workflow for Synthesis
The overall synthetic pathway is visualized below. It begins with the activation of suberic acid and its subsequent reaction with N-methyltaurine, followed by the final esterification with methylprednisolone.
Caption: Convergent synthesis of Methylprednisolone Suleptanate.
Experimental Protocol: Synthesis
This protocol synthesizes information from established methodologies for corticosteroid ester synthesis.[4]
Part A: Synthesis of 8-oxo-8-[N-(2-sulfoethyl)-N-methylamino]octanoic acid (Intermediate III)
-
Activation of Suberic Acid: In a reaction vessel under an inert atmosphere (e.g., nitrogen), dissolve suberic acid in a suitable anhydrous solvent like tetrahydrofuran (THF). Cool the solution to 0-5°C.
-
Add triethylamine (2.2 equivalents) to the solution.
-
Slowly add pivaloyl chloride (2.1 equivalents) dropwise, maintaining the temperature below 10°C. The formation of a mixed anhydride occurs. This step is critical as pivaloyl chloride creates a highly reactive mixed anhydride from the less reactive carboxylic acid, facilitating the subsequent amidation.
-
Stir the reaction mixture at 0-5°C for 1-2 hours.
-
Condensation: In a separate vessel, dissolve N-methyltaurine sodium salt (1.0 equivalent) in water.
-
Slowly add the N-methyltaurine solution to the mixed anhydride reaction mixture. Allow the reaction to warm to room temperature and stir for 12-18 hours.
-
Work-up: Acidify the reaction mixture with HCl to a pH of ~2. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to remove unreacted starting materials. The desired product, Intermediate III, remains in the aqueous phase.
-
The aqueous solution containing the intermediate can be used directly or the intermediate can be isolated, although direct use is often more efficient. For the subsequent step, it is converted to its triethylammonium salt by treatment with triethylamine.[4]
Part B: Esterification to form Methylprednisolone Suleptanate
-
Reaction Setup: In a new vessel under an inert atmosphere, suspend methylprednisolone (1.0 equivalent) in anhydrous pyridine or a mixture of dichloromethane and triethylamine. Add 4-dimethylaminopyridine (DMAP, ~0.1 equivalents). DMAP is a hypernucleophilic acylation catalyst that significantly accelerates the esterification of the sterically hindered C21-hydroxyl group.
-
Coupling: To the suspension, add the triethylammonium salt of Intermediate III prepared in the previous stage.
-
Cool the mixture to 0-5°C and slowly add pivaloyl chloride (1.5 equivalents). Here, pivaloyl chloride again forms a mixed anhydride with the intermediate, activating it for reaction with the C21-hydroxyl of methylprednisolone.
-
Allow the reaction to stir at room temperature for 24-48 hours, monitoring progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
-
Quenching and Initial Purification: Once the reaction is complete, quench by adding water. Acidify the mixture and extract with a suitable organic solvent. Wash the organic layer sequentially with dilute acid, saturated sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methylprednisolone suleptanate.
Purification of Methylprednisolone Suleptanate
Purification is paramount to ensure the final product meets the stringent purity requirements for pharmaceutical use. The primary method for purifying steroid esters on an industrial scale is recrystallization, which is effective at removing unreacted starting materials and process-related impurities.[8][9]
Workflow for Purification
The purification process involves a series of extraction, washing, and crystallization steps to isolate the pure product from the crude reaction mixture.
Caption: General purification workflow for Methylprednisolone Suleptanate.
Experimental Protocol: Purification
This protocol is adapted from established methods for purifying similar corticosteroid esters.[8][10][11]
-
Dissolution: Take the crude methylprednisolone suleptanate solid and dissolve it in a minimal amount of a suitable solvent mixture. A common choice is a mixture of an alcohol and a chlorinated hydrocarbon, for example, methanol and dichloromethane (1:1 v/v).[8]
-
Decolorization: Add activated carbon (charcoal) to the solution (typically 1-5% by weight of the crude product). Stir the mixture for 30-60 minutes at room temperature. Activated carbon effectively adsorbs colored impurities and other nonpolar contaminants.
-
Filtration: Filter the solution through a pad of celite or a suitable filter aid to completely remove the activated carbon. Wash the filter cake with a small amount of the solvent mixture to ensure complete recovery of the product.
-
Concentration and Solvent Exchange: Concentrate the filtrate under reduced pressure to remove the majority of the solvent, particularly the lower-boiling dichloromethane. This may be followed by adding a stripping solvent like methanol and reconcentrating to ensure complete removal of the initial solvent system.[8]
-
Crystallization: To the concentrated mass, add a solvent in which the product is soluble (e.g., acetone or methanol) followed by the slow addition of an anti-solvent in which the product is poorly soluble (e.g., n-hexane or isopropyl ether) while stirring.[8][11]
-
Cool the mixture to 0-5°C and continue to stir for several hours to maximize the precipitation of the pure product.
-
Isolation and Drying: Collect the crystalline solid by filtration. Wash the crystals with a small amount of the cold anti-solvent to remove any remaining soluble impurities.
-
Dry the purified solid under vacuum at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.
The purity of the final product should be confirmed using analytical techniques such as HPLC, assessing against a reference standard. The impurity profile must conform to ICH guidelines.[8]
Conclusion
The synthesis and purification of methylprednisolone suleptanate represent a sophisticated application of modern organic chemistry principles to pharmaceutical manufacturing. The convergent synthetic strategy, employing robust activating agents and catalysts, allows for the efficient construction of this complex molecule. Subsequent purification, primarily through a carefully designed crystallization process, is essential for achieving the high degree of purity required for clinical applications. The methodologies described in this guide provide a solid foundation for researchers and drug development professionals working with this important corticosteroid prodrug.
References
- Stolle, W.T.; Runge, T.A.; Hsi, R.S.P. (1990). Synthesis of carbon-14 and tritium labeled methylprednisolone suleptanate. J Label Compd Radiopharm, 28, 255-80.
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 23663977, Methylprednisolone suleptanate. PubChem. Available at: [Link]
-
Wikipedia contributors (2023). Methylprednisolone suleptanate. Wikipedia, The Free Encyclopedia. Available at: [Link]
-
Wikipedia contributors (2024). Methylprednisolone. Wikipedia, The Free Encyclopedia. Available at: [Link]
-
Patsnap (Date unavailable). Methylprednisolone suleptanate - Drug Targets, Indications, Patents. Synapse. Available at: [Link]
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 56068, Methylprednisolone 21-suleptanic acid ester. PubChem. Available at: [Link]
- Wolf, G. (1960). US Patent 2,932,657A - Purification of steroid phosphate esters. Google Patents.
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5877, Methylprednisolone acetate. PubChem. Available at: [Link]
-
Lee, H. J., & Lee, V. H. (2007). Synthesis and Pharmacology of Anti-inflammatory Steroidal Antedrugs. Recent patents on anti-infective drug discovery, 2(1), 1–13. Available at: [Link]
- Jiangsu Tianshi Pharmaceutical Co., Ltd. (2013). CN103159817A - Preparation method for methylprednisolone succinate. Google Patents.
-
IPCA Laboratories Ltd. (Date unavailable). Industrial Process For Synthesis And Purification Of Methylprednisolone Aceponate. IP.com. Available at: [Link]
- Bayer Schering Pharma AG (2008). CN100439388C - The synthetic method of methylprednisolone propionate. Google Patents.
-
Britannica, The Editors of Encyclopaedia (2024). Isolation, Extraction, Purification. Britannica. Available at: [Link]
- Bayer Schering Pharma AG (2007). CN1931870A - Synthesis process of methyl prednisolone aceponate. Google Patents.
- Zhejiang Xianju Pharmaceutical Co., Ltd. (2015). CN104974208A - Preparation method of high-purity methylprednisolone aceponate. Google Patents.
-
Pfizer (2013). SOLU-MEDROL® (methylprednisolone sodium succinate for injection, USP). Pfizer Labels. Available at: [Link]
-
U.S. Food and Drug Administration (Date unavailable). SOLU-MEDROL® (methylprednisolone sodium succinate for injection, USP). AccessData FDA. Available at: [Link]
Sources
- 1. Methylprednisolone suleptanate - Wikipedia [en.wikipedia.org]
- 2. Methylprednisolone suleptanate - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 3. medkoo.com [medkoo.com]
- 4. Methylprednisolone suleptanate, U-67590A, Medrosol, Promedrol-药物合成数据库 [drugfuture.com]
- 5. Methylprednisolone Suleptanate | C33H48NNaO10S | CID 23663977 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. labeling.pfizer.com [labeling.pfizer.com]
- 7. accessdata.fda.gov [accessdata.fda.gov]
- 8. Industrial Process For Synthesis And Purification Of [quickcompany.in]
- 9. Steroid - Isolation, Extraction, Purification | Britannica [britannica.com]
- 10. CN103159817A - Preparation method for methylprednisolone succinate - Google Patents [patents.google.com]
- 11. CN104974208A - Preparation method of high-purity methylprednisolone aceponate - Google Patents [patents.google.com]
